Ethyl 2'-amino-1-(2-ethoxy-2-oxoethyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: ethyl 2-amino-1'-(2-ethoxy-2-oxoethyl)-7-methyl-2',5-dioxospiro[6H-pyrano[3,2-c]pyridine-4,3'-indole]-3-carboxylate
• InChI: InChI=1S/C23H23N3O7/c1-4-31-16(27)11-26-14-9-7-6-8-13(14)23(22(26)30)17-15(10-12(3)25-20(17)28)33-19(24)18(23)21(29)32-5-2/h6-10H,4-5,11,24H2,1-3H3,(H,25,28)
• InChI Key: IHXHBBQPYNGWQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2C3(C1=O)C4=C(C=C(NC4=O)C)OC(=C3C(=O)OCC)N
• Molecular Formula: C23H23N3O7
• Molecular Weight: 453.4 g/mol

Description

Ethyl 2'-amino-1-(2-ethoxy-2-oxoethyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C23H23N3O7 and its molecular weight is 453.451. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2'-amino-1-(2-ethoxy-2-oxoethyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2'-amino-1-(2-ethoxy-2-oxoethyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used in the synthesis of functionalized 4H-Pyrano[3,2-c]pyridines, which are important in the study of complex chemical structures. It is formed from the reaction of 4-hydroxy-6-methyl-2-pyridone with certain compounds, demonstrating its utility in creating diverse chemical structures (Mekheimer, Mohamed, & Sadek, 1997).
• It is involved in the synthesis of novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate derivatives, highlighting its versatility in creating various chemical compounds with potential applications in areas like drug design (Kumar & Mashelker, 2006).

Applications in Heterocyclic Chemistry

• The compound is a key intermediate in the multicomponent assembling of isatins, malononitrile, and 4-hydroxy-6-methylpyridin-2(1H)-ones, leading to the formation of spiro[indoline-3,4’-pyrano[3,2-c]pyridine]-2,5’(6’H)-dione scaffolds. This demonstrates its role in the development of complex heterocyclic structures (Elinson, Ryzhkov, Vereshchagin, Zaimovskaya, Korolev, & Egorov, 2016).

In the Field of Organic Synthesis

• Ethyl 2'-amino-1-(2-ethoxy-2-oxoethyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is instrumental in the synthesis of spiro compounds like spiro[indoline-3,4'-pyrano[3,2-c]quinolone]-3'-carbonitriles. This indicates its importance in organic synthesis, contributing to the creation of novel compounds with diverse chemical properties (Aly, El-Sheref, Mourad, Brown, Bräse, Bakheet, & Nieger, 2018).